Guanine
Guanine
Guanine is a 2-aminopurine carrying a 6-oxo substituent. It has a role as a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine nucleobase, an oxopurine and a member of 2-aminopurines. It derives from a hydride of a 9H-purine.
Guanine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Guanine is a natural product found in Daphnia pulex, Glycine max, and other organisms with data available.
Guanine is a purine base that is a constituent of nucleotides occurring in nucleic acids.
Guanine is a mineral with formula of C5H3(NH2)N4O. The corresponding IMA (International Mineralogical Association) number is IMA1973-056. The IMA symbol is Gni.
Guanine is a metabolite found in or produced by Saccharomyces cerevisiae.
Guanine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Guanine is a natural product found in Daphnia pulex, Glycine max, and other organisms with data available.
Guanine is a purine base that is a constituent of nucleotides occurring in nucleic acids.
Guanine is a mineral with formula of C5H3(NH2)N4O. The corresponding IMA (International Mineralogical Association) number is IMA1973-056. The IMA symbol is Gni.
Guanine is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
73-40-5
VCID:
VC0131756
InChI:
InChI=1S/C5H5N5O/c6-5-9-3-2(4(11)10-5)7-1-8-3/h1H,(H4,6,7,8,9,10,11)
SMILES:
C1=NC2=C(N1)C(=O)NC(=N2)N
Molecular Formula:
C5H5N5O
Molecular Weight:
151.13 g/mol
Guanine
CAS No.: 73-40-5
Cat. No.: VC0131756
Molecular Formula: C5H5N5O
Molecular Weight: 151.13 g/mol
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Specification
| Description | Guanine is a 2-aminopurine carrying a 6-oxo substituent. It has a role as a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine nucleobase, an oxopurine and a member of 2-aminopurines. It derives from a hydride of a 9H-purine. Guanine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Guanine is a natural product found in Daphnia pulex, Glycine max, and other organisms with data available. Guanine is a purine base that is a constituent of nucleotides occurring in nucleic acids. Guanine is a mineral with formula of C5H3(NH2)N4O. The corresponding IMA (International Mineralogical Association) number is IMA1973-056. The IMA symbol is Gni. Guanine is a metabolite found in or produced by Saccharomyces cerevisiae. |
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| CAS No. | 73-40-5 |
| Molecular Formula | C5H5N5O |
| Molecular Weight | 151.13 g/mol |
| IUPAC Name | 2-amino-1,7-dihydropurin-6-one |
| Standard InChI | InChI=1S/C5H5N5O/c6-5-9-3-2(4(11)10-5)7-1-8-3/h1H,(H4,6,7,8,9,10,11) |
| Standard InChI Key | UYTPUPDQBNUYGX-UHFFFAOYSA-N |
| SMILES | C1=NC2=C(N1)C(=O)NC(=N2)N |
| Canonical SMILES | C1=NC2=C(N1)C(=O)NC(=N2)N |
| Boiling Point | BOILING POINT: SUBLIMES |
| Colorform | SEVERAL DESMOTROPIC FORMS; USUALLY AMORPHOUS SMALL RHOMBIC CRYSTALS BY SLOW EVAPORATION OF AQ SOLN CONTAINING LARGE EXCESS OF AMMONIA NEEDLES OR PLATES FROM AMMONIUM HYDROXIDE |
| Melting Point | 360 °C (DECOMP) 360 °C |
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